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Compound of Interest

Compound Name: 1,3-Propanediol-d6

Cat. No.: B584380 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1,3-Propanediol-d6. The following

procedures detail personal protective equipment (PPE), operational plans for safe handling,

and proper disposal methods to ensure laboratory safety and compliance.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended protective equipment for handling 1,3-
Propanediol-d6.
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Protection Type Recommended Equipment Standard/Specification

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

[1][2][3]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, >0.11 mm

thickness). A chemical apron or

other impervious clothing is

also recommended to minimize

skin contact.

Gloves must satisfy the

specifications of Regulation

(EU) 2016/425 and the

standard EN 374.[1][2][4]

Respiratory Protection

Generally not required in a

well-ventilated area. If

ventilation is inadequate or if

vapors/mists are generated,

use a NIOSH-approved

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges. For sole protection,

a full-face supplied air

respirator is necessary.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[1][2][3]

Operational Plan: Handling and Storage
Safe handling and storage are paramount to preventing accidents and ensuring the integrity of

the chemical.

Handling:

Always work in a well-ventilated area, such as a chemical fume hood, to control airborne

levels.[3]

Avoid direct contact with skin and eyes.[3]

Wash hands thoroughly with soap and water after handling.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://theformulatorshop.com/wp-content/uploads/2023/01/MSDS-of-1-3-Propanediol.pdf
https://www.chemicalbook.com/msds/1-3-propanediol.pdf
https://pim-resources.coleparmer.com/sds/29164.pdf
https://theformulatorshop.com/wp-content/uploads/2023/01/MSDS-of-1-3-Propanediol.pdf
https://www.chemicalbook.com/msds/1-3-propanediol.pdf
https://www.carlroth.com/medias/SDB-0958-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM0NDF8YXBwbGljYXRpb24vcGRmfGFEZ3pMMmd6Wmk4NU1UZzBNREV5TVRjek16UXlMMU5FUWw4d09UVTRYMGRDWDBWT0xuQmtaZ3wyMzhjMjNkYWRkMGJhNDFmYmQyNmI4MTMwOTk4ZjcwYjU3NTA1Y2UzNjg0ZWMyNDQzMmE0NmU4YTU0ZWIxYTll
https://theformulatorshop.com/wp-content/uploads/2023/01/MSDS-of-1-3-Propanediol.pdf
https://www.chemicalbook.com/msds/1-3-propanediol.pdf
https://pim-resources.coleparmer.com/sds/29164.pdf
https://pim-resources.coleparmer.com/sds/29164.pdf
https://pim-resources.coleparmer.com/sds/29164.pdf
https://theformulatorshop.com/wp-content/uploads/2023/01/MSDS-of-1-3-Propanediol.pdf
https://www.chemicalbook.com/msds/1-3-propanediol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the container tightly closed when not in use.[1][2]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[3]

Ground all equipment when handling the product to prevent static discharge.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2][3]

Keep the container tightly sealed to prevent moisture absorption (hygroscopic).[6]

Store away from incompatible materials such as strong oxidizing agents, acid chlorides, and

acid anhydrides.[3][6]

Emergency Procedures: Spills and First Aid
Spill Response:

Remove all sources of ignition.[3]

Ensure adequate ventilation.[1][2]

Wear appropriate personal protective equipment as outlined above.[1][2]

Absorb the spill with an inert material such as sand, earth, or vermiculite.[1][2][3]

Collect the absorbed material into a suitable, closed container for disposal as hazardous

waste.[1][2]

Do not allow the product to enter drains.[1][2]

First Aid:

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3]

After Skin Contact: Remove contaminated clothing. Wash the affected area with soap and

plenty of water. If skin irritation occurs, consult a physician.[1][2]
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After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1][2]

Disposal Plan
Contaminated materials and unused products must be treated as hazardous waste.

Dispose of the waste in a licensed hazardous waste disposal facility.[7]

Follow all federal, state, and local regulations for chemical waste disposal.[3][6]

Contaminated packaging should be disposed of as unused product.[1]

Contaminated gloves should be disposed of in accordance with applicable laws and good

laboratory practices.[1][2]
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Workflow for Safe Handling and Disposal of 1,3-Propanediol-d6

Preparation
- Assess Risks

- Ensure Ventilation
- Gather PPE

Wear Appropriate PPE
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Chemical Handling
- Use in Fume Hood

- Avoid Contact
- Keep Container Closed

Storage
- Cool, Dry, Ventilated Area
- Tightly Sealed Container

If not all used

Spill Occurs

Accidental Release

Completion of Work

Task Complete

Spill Response
- Eliminate Ignition Sources
- Absorb with Inert Material

- Collect for Disposal

Waste Disposal
- Collect Contaminated Materials

- Label as Hazardous Waste
- Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling and disposal of 1,3-
Propanediol-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b584380?utm_src=pdf-custom-synthesis
https://theformulatorshop.com/wp-content/uploads/2023/01/MSDS-of-1-3-Propanediol.pdf
https://www.chemicalbook.com/msds/1-3-propanediol.pdf
https://pim-resources.coleparmer.com/sds/29164.pdf
https://www.carlroth.com/medias/SDB-0958-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM0NDF8YXBwbGljYXRpb24vcGRmfGFEZ3pMMmd6Wmk4NU1UZzBNREV5TVRjek16UXlMMU5FUWw4d09UVTRYMGRDWDBWT0xuQmtaZ3wyMzhjMjNkYWRkMGJhNDFmYmQyNmI4MTMwOTk4ZjcwYjU3NTA1Y2UzNjg0ZWMyNDQzMmE0NmU4YTU0ZWIxYTll
https://www.spectrumchemical.com/media/sds/P2139_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC131400025&countryCode=US&language=en
https://static.cymitquimica.com/products/TR/pdf/sds-P760312.pdf
https://www.benchchem.com/product/b584380#personal-protective-equipment-for-handling-1-3-propanediol-d6
https://www.benchchem.com/product/b584380#personal-protective-equipment-for-handling-1-3-propanediol-d6
https://www.benchchem.com/product/b584380#personal-protective-equipment-for-handling-1-3-propanediol-d6
https://www.benchchem.com/product/b584380#personal-protective-equipment-for-handling-1-3-propanediol-d6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b584380?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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